Cas no 2248270-29-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dichlorophenyl)formamido]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dichlorophenyl)formamido]acetate
• CAS No: 2248270-29-1
• MF: C₁₇H₁₀Cl₂N₂O₅
• MW: 393.17770242691
• CID: 6598008
• PubChem ID: 165726952
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dichlorophenyl)formamido]acetate Chemical and Physical Properties

Names and Identifiers

• 2248270-29-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dichlorophenyl)formamido]acetate
• EN300-6518853

• Inchi： 1S/C17H10Cl2N2O5/c18-9-5-6-12(13(19)7-9)15(23)20-8-14(22)26-21-16(24)10-3-1-2-4-11(10)17(21)25/h1-7H,8H2,(H,20,23)
• InChI Key： PEVDLEGSTDJEKW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)Cl

Computed Properties

• Exact Mass: 391.9966768g/mol
• Monoisotopic Mass: 391.9966768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dichlorophenyl)formamido]acetate

Compound CAS No. 2248270-29-1: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dichlorophenyl)formamido]acetate

The compound with CAS No. 2248270-29-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dichlorophenyl)formamido]acetate, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

Structural Features and Synthesis

The molecule exhibits a complex structure characterized by a dihydroisoindole core, which is fused with a dioxo group. This core is further substituted with a formamido acetate moiety attached to a dichlorophenyl group. The synthesis of this compound involves multi-step organic reactions, including coupling reactions and cyclization processes. Recent advancements in catalytic methodologies have enabled more efficient and scalable syntheses of such complex molecules.

Pharmacological Activity and Applications

Research has shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dichlorophenyl)formamido]acetate exhibits significant biological activity. In particular, it has demonstrated potent antitumor activity in preclinical studies, targeting specific signaling pathways involved in cancer progression. The dichlorophenyl group contributes to the molecule's stability and bioavailability, making it a promising candidate for drug development.

Moreover, the compound has shown potential in modulating enzyme activity, particularly in the context of kinase inhibitors. Its ability to interact with key cellular proteins makes it a valuable tool in studying cellular signaling mechanisms.

Recent Research Findings

Recent studies have explored the use of this compound in targeted drug delivery systems. Its unique structure allows for the conjugation with various targeting ligands, enhancing its specificity and reducing off-target effects. Additionally, researchers have investigated its role in neuroprotective therapies, where it has shown potential in mitigating oxidative stress and inflammation.

Another area of interest is its application in biomaterials science, where its structural properties make it suitable for use in polymer-based drug delivery systems. The compound's ability to form stable complexes with biomolecules has opened new avenues for its use in nanotechnology applications.

Future Directions and Conclusion

The continued exploration of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,4-dichlorophenyl)formamido]acetate holds great promise for advancing both therapeutic interventions and materials science. Its unique combination of structural features and biological activity positions it as a key molecule for future research and development.

In conclusion, this compound represents a significant advancement in the field of organic synthesis and pharmacology. Its versatile applications and ongoing research ensure that it will remain a focal point for scientists seeking innovative solutions in drug development and beyond.